
Structural Elucidation and Functional Group
Identification

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 3-(benzyloxy)propanoate

Cat. No.: B1347327 Get Quote

The primary step in naming any organic molecule is to deconstruct its structure and identify the

present functional groups. Methyl 3-(benzyloxy)propanoate comprises two key functional

groups: an ester and an ether.

Ester Group: Characterized by a carbonyl group (C=O) bonded to an oxygen atom, which is

in turn bonded to another carbon group. In this molecule, it is a methyl ester of a propanoic

acid derivative.

Ether Group: Consists of an oxygen atom connected to two alkyl or aryl groups. Here, we

have a benzyl group and the propanoate backbone linked through an oxygen atom, forming

a benzyloxy ether.

Understanding the presence of these two distinct functional groups is critical for the

subsequent application of IUPAC nomenclature rules.

The Principle of Priority in IUPAC Nomenclature
When a molecule contains more than one functional group, IUPAC has established a priority

order to determine the principal functional group.[1][2][3] This principal group dictates the suffix

of the compound's name, while all other functional groups are treated as substituents and are

denoted by prefixes.[1][4]

A simplified priority order for common functional groups is as follows:
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Carboxylic Acids > Esters > Amides > Nitriles > Aldehydes > Ketones > Alcohols > Amines >

Alkenes > Alkynes > Ethers > Halides[2]

As evident from this hierarchy, the ester functional group takes precedence over the ether

functional group.[2][4][5] Consequently, the parent name of the molecule will be based on the

ester, and the ether will be named as a substituent.

Systematic Derivation of the IUPAC Name
The IUPAC naming of methyl 3-(benzyloxy)propanoate can be broken down into a logical,

step-by-step process:

Step 1: Naming the Ester
The nomenclature of an ester is analogous to that of a salt.[6][7] The name is divided into two

parts:

The name of the alkyl group attached to the single-bonded oxygen atom of the ester.

The name of the carboxylate portion, derived from the corresponding carboxylic acid by

changing the "-oic acid" suffix to "-oate".[6][8][9]

In the given molecule, the alkyl group attached to the oxygen is a methyl group.

The carboxylic acid-derived portion has a three-carbon chain, making it a derivative of

propanoic acid. Therefore, the base name becomes propanoate.

Combining these gives the initial ester name: methyl propanoate.

Step 2: Identifying and Naming the Substituent
With the parent ester identified, we now turn our attention to the ether group, which is treated

as a substituent on the propanoate chain. The substituent is a benzyl group attached through

an oxygen atom, which is systematically named as a benzyloxy group.

Step 3: Numbering the Parent Chain
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The parent propanoate chain must be numbered to indicate the position of the benzyloxy

substituent. According to IUPAC rules, the carbon atom of the carbonyl group in an ester is

assigned position 1.

Following this numbering, the benzyloxy group is attached to the third carbon atom of the

propanoate chain.

Step 4: Assembling the Final IUPAC Name
The final IUPAC name is constructed by combining the names of the substituent (with its

locant) and the parent ester. The substituent name precedes the parent name.

Therefore, the complete and correct IUPAC name for the molecule is methyl 3-
(benzyloxy)propanoate.

An alternative, and also acceptable, IUPAC name is methyl 3-(phenylmethoxy)propanoate,

where "phenylmethoxy" is a more systematic name for the "benzyloxy" group.[10] Both names

are unambiguous and refer to the same chemical entity.

Experimental Workflow for Nomenclature
Determination
For a practicing scientist presented with this structure, the logical workflow for determining the

IUPAC name would be as follows:

Start with Molecular Structure

Identify Functional Groups

Ester (-COOR)

Ether (-O-)

determine_priority

Name Parent Ester

Alkyl group: methyl

Carboxylate: propanoate

Number Parent Chain

C1 is the carbonyl carbon

Identify and Name Substituent

Benzyloxy group

Assemble Final Name | Methyl 3-(benzyloxy)propanoate
Assign Locant to Substituent

Benzyloxy is at C3
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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